Cas no 2287263-01-6 (2-Amino-2-[3-(2-fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid)

• Product Name: 2-Amino-2-[3-(2-fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• CAS No: 2287263-01-6
• MF: C₁₄H₁₆FNO₂
• MW: 249.280747413635
• CID: 6441278
• PubChem ID: 137943966
• Update Time: 2025-05-19

2-Amino-2-[3-(2-fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6761216
• 2-Amino-2-[3-(2-fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• 2-amino-2-[3-(2-fluoro-6-methylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• 2287263-01-6

• Inchi： 1S/C14H16FNO2/c1-8-3-2-4-9(15)10(8)13-5-14(6-13,7-13)11(16)12(17)18/h2-4,11H,5-7,16H2,1H3,(H,17,18)
• InChI Key： JNMRUAINBYOLCA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C12CC(C(C(=O)O)N)(C1)C2

Computed Properties

• Exact Mass: 249.11650692g/mol
• Monoisotopic Mass: 249.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-2-[3-(2-fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

Comprehensive Guide to 2-Amino-2-[3-(2-fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287263-01-6)

The compound 2-Amino-2-[3-(2-fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287263-01-6) is a specialized bicyclic amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the bicyclo[1.1.1]pentane core and fluoro-methylphenyl substitution, make it a valuable building block for drug discovery and medicinal chemistry applications.

Researchers are increasingly interested in 2-Amino-2-[3-(2-fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid due to its potential as a bioisostere for traditional aromatic systems. The bicyclo[1.1.1]pentane scaffold offers improved metabolic stability and reduced conformational flexibility compared to conventional phenyl rings, addressing common challenges in drug development such as metabolic clearance and target selectivity.

The presence of both amino and carboxylic acid functional groups in 2-Amino-2-[3-(2-fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid enables diverse synthetic transformations, making it particularly useful for peptidomimetic design and small molecule drug development. Current research focuses on its application in CNS-targeted therapies, where the fluoro-methylphenyl moiety may enhance blood-brain barrier penetration.

From a synthetic chemistry perspective, 2-Amino-2-[3-(2-fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid represents an interesting case study in strain-release chemistry. The bicyclo[1.1.1]pentane core introduces significant ring strain, which can be exploited for selective bond-forming reactions. This property has led to innovative approaches in fragment-based drug discovery and click chemistry applications.

The pharmaceutical industry has shown growing interest in 2-Amino-2-[3-(2-fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid as part of the broader trend toward three-dimensional drug scaffolds. Compared to flat aromatic systems, these sp3-rich compounds often demonstrate improved drug-like properties, including better solubility and reduced toxicity profiles. This aligns with current industry priorities addressing drug attrition rates in clinical development.

Analytical characterization of 2-Amino-2-[3-(2-fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid presents unique challenges due to its strained bicyclic structure. Advanced techniques such as NMR crystallography and high-resolution mass spectrometry are often employed to fully elucidate its conformation and purity. These analytical considerations are particularly important for researchers investigating structure-activity relationships in drug discovery programs.

The 2-fluoro-6-methylphenyl moiety in 2-Amino-2-[3-(2-fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid contributes to its potential as a pharmacophore in medicinal chemistry. The electron-withdrawing fluorine atom and sterically directing methyl group create a distinct electronic environment that can influence protein-ligand interactions. This has implications for designing compounds targeting GPCRs and kinases, which are currently hot topics in drug discovery.

Recent publications have highlighted the use of 2-Amino-2-[3-(2-fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid in proteolysis targeting chimera (PROTAC) development. Its rigid structure serves as an ideal linker component, connecting E3 ligase binders to target protein ligands. This application capitalizes on current interest in targeted protein degradation as a novel therapeutic strategy.

From a commercial perspective, 2-Amino-2-[3-(2-fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287263-01-6) is available from specialized suppliers focusing on innovative pharmaceutical intermediates. The compound's pricing and availability reflect its status as a high-value research chemical, with current market demand driven by academic and industrial research into next-generation therapeutics.

Environmental and safety considerations for 2-Amino-2-[3-(2-fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid follow standard laboratory protocols for amino acid derivatives. Proper handling includes the use of personal protective equipment and consideration of its acid-base properties. These safety aspects are particularly relevant given increasing regulatory focus on green chemistry principles in pharmaceutical manufacturing.

Future research directions for 2-Amino-2-[3-(2-fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid may explore its potential in bioconjugation chemistry and material science applications. The compound's unique structural features could enable development of novel biomaterials or imaging probes, expanding its utility beyond traditional medicinal chemistry applications.

In summary, 2-Amino-2-[3-(2-fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287263-01-6) represents a fascinating example of modern structural innovation in organic chemistry. Its combination of strain energy, functional group diversity, and three-dimensionality positions it as a valuable tool for addressing current challenges in drug discovery and chemical biology.